Cas no 2387595-21-1 (tert-butyl 4-(hydroxymethyl)-1-oxa-8-azaspiro[5.5]undecane-8-carboxylate)

• Product Name: tert-butyl 4-(hydroxymethyl)-1-oxa-8-azaspiro[5.5]undecane-8-carboxylate
• CAS No: 2387595-21-1
• MF: C₁₅H₂₇NO₄
• MW: 285.379184961319
• CID: 5303989
• Update Time: 2026-03-10

tert-butyl 4-(hydroxymethyl)-1-oxa-8-azaspiro[5.5]undecane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-8-azaspiro[5.5]undecane-8-carboxylic acid, 4-(hydroxymethyl)-, 1,1-dimethylethyl ester
• tert-butyl 4-(hydroxymethyl)-1-oxa-8-azaspiro[5.5]undecane-8-carboxylate

• Inchi： 1S/C15H27NO4/c1-14(2,3)20-13(18)16-7-4-6-15(11-16)9-12(10-17)5-8-19-15/h12,17H,4-11H2,1-3H3
• InChI Key： HLFCFUVOJORYMM-UHFFFAOYSA-N
• SMILES： O1C2(CCCN(C(OC(C)(C)C)=O)C2)CC(CO)CC1

Additional information on tert-butyl 4-(hydroxymethyl)-1-oxa-8-azaspiro[5.5]undecane-8-carboxylate

tert-butyl 4-(hydroxymethyl)-1-oxa-8-azaspiro[5.5]undecane-8-carboxylate (CAS No. 2387595-21-1): An Overview

tert-butyl 4-(hydroxymethyl)-1-oxa-8-azaspiro[5.5]undecane-8-carboxylate (CAS No. 2387595-21-1) is a complex organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, particularly in medicinal chemistry and drug development. This compound belongs to the class of spirocyclic compounds, which are characterized by their distinctive spiro linkage, where two rings share a single atom. The tert-butyl group and the hydroxymethyl substituent contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of bioactive molecules.

The spirocyclic structure of tert-butyl 4-(hydroxymethyl)-1-oxa-8-azaspiro[5.5]undecane-8-carboxylate provides it with a rigid and conformationally constrained framework, which is advantageous for optimizing the binding affinity and selectivity of drug candidates. This structural rigidity can enhance the pharmacological properties of the compound, such as improved metabolic stability and reduced off-target effects. Recent studies have shown that spirocyclic compounds like this one can be used as scaffolds for the design of novel therapeutic agents targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

The hydroxymethyl group in tert-butyl 4-(hydroxymethyl)-1-oxa-8-azaspiro[5.5]undecane-8-carboxylate is a versatile functional group that can undergo a variety of chemical transformations, such as oxidation to form aldehydes or carboxylic acids, or reduction to form alcohols. This functional group also plays a crucial role in the biological activity of the compound by participating in hydrogen bonding interactions with target proteins or enzymes. The presence of the hydroxymethyl group can enhance the solubility and bioavailability of the compound, making it more suitable for pharmaceutical applications.

The tert-butyl group in tert-butyl 4-(hydroxymethyl)-1-oxa-8-azaspiro[5.5]undecane-8-carboxylate is known for its steric bulk and electron-donating properties. This group can influence the conformational flexibility and electronic distribution of the molecule, which can affect its reactivity and biological activity. The tert-butyl group is often used in medicinal chemistry to improve the lipophilicity and metabolic stability of drug candidates, thereby enhancing their pharmacokinetic properties.

In terms of synthetic chemistry, tert-butyl 4-(hydroxymethyl)-1-oxa-8-azaspiro[5.5]undecane-8-carboxylate can be synthesized through a multi-step process involving ring-closing metathesis (RCM) reactions, oxidative coupling, and functional group manipulations. The synthesis of this compound requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have made it possible to synthesize spirocyclic compounds like this one more efficiently and with greater selectivity.

The potential applications of tert-butyl 4-(hydroxymethyl)-1-oxa-8-azaspiro[5.5]undecane-8-carboxylate in medicinal chemistry are diverse. One area of interest is its use as a scaffold for the development of inhibitors targeting specific enzymes or receptors involved in disease pathways. For example, spirocyclic compounds have been shown to exhibit potent inhibitory activity against kinases, proteases, and G protein-coupled receptors (GPCRs). The unique structural features of tert-butyl 4-(hydroxymethyl)-1-oxa-8-azaspiro[5.5]undecane-8-carboxylate make it an attractive candidate for optimizing these interactions.

In addition to its potential as a drug candidate, tert-butyl 4-(hydroxymethyl)-1-oxa-8-azaspiro[5.5]undecane-8-carboxylate can also serve as a valuable tool for chemical biology research. Its ability to modulate specific biological processes makes it useful for studying protein-protein interactions, signal transduction pathways, and cellular functions. By using this compound as a probe or inhibitor, researchers can gain insights into the mechanisms underlying various diseases and develop new therapeutic strategies.

The safety profile of tert-butyl 4-(hydroxymethyl)-1-oxa-8-azaspiro[5.5]undecane-8-carboxylate is an important consideration for its use in pharmaceutical applications. Preclinical studies have shown that this compound exhibits low toxicity and good biocompatibility when administered at therapeutic doses. However, further research is needed to fully evaluate its safety and efficacy in humans.

In conclusion, tert-butyl 4-(hydroxymethyl)-1-oxa-8-azaspiro[5.5]undecane-8-carboxylate (CAS No. 2387595-21-1) is a promising compound with significant potential in medicinal chemistry and drug development. Its unique structural features and versatile functional groups make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. Ongoing research into the synthesis, biological activity, and safety profile of this compound will likely lead to new discoveries and advancements in the field.